2-methyl-N-[(2Z)-6-(methylsulfonyl)-1,3-benzothiazol-2(3H)-ylidene]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide

• Molecular Formula: C25H21N3O4S2
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 2-methyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1-oxo-3-phenyl-3,4-dihydroisoquinoline-4-carboxamide
• InChI: InChI=1S/C25H21N3O4S2/c1-28-22(15-8-4-3-5-9-15)21(17-10-6-7-11-18(17)24(28)30)23(29)27-25-26-19-13-12-16(34(2,31)32)14-20(19)33-25/h3-14,21-22H,1-2H3,(H,26,27,29)
• InChI Key: DDGCTJHKLUGKNW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(C2=CC=CC=C2C1=O)C(=O)NC3=NC4=C(S3)C=C(C=C4)S(=O)(=O)C)C5=CC=CC=C5

Description

2-methyl-N-[(2Z)-6-(methylsulfonyl)-1,3-benzothiazol-2(3H)-ylidene]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide is a complex organic compound that features a benzothiazole ring, a tetrahydroisoquinoline moiety, and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common approach is to start with readily available precursors such as 4-methyl-3-nitrobenzenesulfonic acid and 2-methyl-5-nitrophenol . These precursors undergo a series of reactions, including nitration, reduction, and cyclization, to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of specific catalysts, solvents, and temperature control to ensure efficient synthesis. The process may also involve purification steps such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[(2Z)-6-(methylsulfonyl)-1,3-benzothiazol-2(3H)-ylidene]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The nitro group in the precursor can be reduced to an amine.

Substitution: The benzothiazole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and electrophiles for substitution reactions. Reaction conditions may vary, but typically involve controlled temperatures and specific solvents to facilitate the desired transformations.

Major Products

The major products formed from these reactions include sulfone derivatives, amine derivatives, and substituted benzothiazole compounds. These products can be further utilized in various applications, including drug development and organic synthesis.

Scientific Research Applications

2-methyl-N-[(2Z)-6-(methylsulfonyl)-1,3-benzothiazol-2(3H)-ylidene]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies to understand its interactions with biological molecules.

Industry: The compound can be used in the production of materials with unique properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-methyl-N-[(2Z)-6-(methylsulfonyl)-1,3-benzothiazol-2(3H)-ylidene]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide involves its interaction with specific molecular targets. The benzothiazole ring and sulfonyl group are key functional groups that can interact with enzymes, receptors, or other proteins, leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Methylsulfonyl indole-benzimidazoles: These compounds exhibit anticancer effects and estrogen receptor modulatory actions.

2-methylsulfonyl benzoates: These compounds undergo alkaline hydrolysis and are used in various chemical reactions.

Uniqueness

2-methyl-N-[(2Z)-6-(methylsulfonyl)-1,3-benzothiazol-2(3H)-ylidene]-1-oxo-3-phenyl-1,2,3,4-tetrahydroisoquinoline-4-carboxamide is unique due to its combination of functional groups and structural features. The presence of the benzothiazole ring, sulfonyl group, and tetrahydroisoquinoline moiety provides a versatile scaffold for various chemical and biological applications.